![molecular formula C25H23N3O3 B1229960 3-[8-imino-7-(4-methoxyphenyl)-7H-benzo[7,8]chromeno[2,3-d]pyrimidin-9(8H)-yl]propan-1-ol](/img/structure/B1229960.png)
3-[8-imino-7-(4-methoxyphenyl)-7H-benzo[7,8]chromeno[2,3-d]pyrimidin-9(8H)-yl]propan-1-ol
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Overview
Description
LSM-22738 is an organooxygen compound and an organic heterotricyclic compound.
Scientific Research Applications
Antimicrobial Activities
- Chromene molecules, including derivatives of 7H-benzo[h]chromeno[2,3-d]pyrimidine, have been synthesized and evaluated for their antimicrobial activity. These compounds have shown promising antibacterial activities against various microorganisms (Okasha et al., 2016).
- Other studies have reported the synthesis of benzo[d]imidazolyl chromeno[2,3-d]pyrimidinones and their screening for anti-microbial and anti-oxidant activities (Ravindernath et al., 2013).
Synthesis and Biological Evaluation
- Several studies have focused on the synthesis of new benzo[5,6]chromeno[2,3-d]pyrimidine derivatives and their antibacterial activity, highlighting their potential as antibacterial agents (Ameli et al., 2017).
- The synthesis of novel chromene–pyrimidine hybrids and their potential as functional compounds in various biological applications have been explored (Sambaiah et al., 2017).
Anticancer Activities
- Benzochromenopyrimidines have been synthesized and evaluated for their antiproliferative activity against colorectal cancer, demonstrating their potential in cancer therapy (Choura et al., 2022).
Novel Synthesis Methods
- Innovative methods for the synthesis of benzochromeno[2,3-d]pyrimidine derivatives have been developed, contributing to the diversity of compounds available for biological evaluation (Zou et al., 2014).
Alzheimer's Disease Therapy
- Some benzochromenopyrimidinimines have been synthesized and assessed as potential treatment options for Alzheimer's disease, focusing on their antioxidant and cholinesterase inhibitory properties (Dgachi et al., 2016).
Properties
Molecular Formula |
C25H23N3O3 |
---|---|
Molecular Weight |
413.5 g/mol |
IUPAC Name |
3-[13-imino-11-(4-methoxyphenyl)-18-oxa-14,16-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12(17),15-heptaen-14-yl]propan-1-ol |
InChI |
InChI=1S/C25H23N3O3/c1-30-18-10-7-17(8-11-18)21-20-12-9-16-5-2-3-6-19(16)23(20)31-25-22(21)24(26)28(15-27-25)13-4-14-29/h2-3,5-12,15,21,26,29H,4,13-14H2,1H3 |
InChI Key |
KFTGCKODHJNYBX-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4C=C3)OC5=C2C(=N)N(C=N5)CCCO |
Canonical SMILES |
COC1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4C=C3)OC5=C2C(=N)N(C=N5)CCCO |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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